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Introduction
Nordiphenhydramine-d5, also known as N-desmethyldiphenhydramine-d5, is the deuterated

analog of Nordiphenhydramine, a primary metabolite of the first-generation antihistamine,

Diphenhydramine. The incorporation of five deuterium atoms into one of the phenyl rings

enhances its utility in metabolic studies, pharmacokinetic research, and as an internal standard

in analytical assays. This guide provides a comprehensive overview of the known physical and

chemical characteristics of Nordiphenhydramine-d5, primarily focusing on its hydrochloride

salt form, which is the common commercial presentation.

Due to the limited availability of specific experimental data for the deuterated compound, this

guide also includes information on the non-deuterated form, Nordiphenhydramine, for

comparative purposes. It is crucial to note that while the fundamental chemical structure is

analogous, the physical properties of deuterated compounds can exhibit slight variations

compared to their non-deuterated counterparts.

Chemical and Physical Properties
The chemical identity and core physical properties of Nordiphenhydramine-d5 hydrochloride

and its non-deuterated form are summarized below.
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Property
Nordiphenhydramine-d5
Hydrochloride

Nordiphenhydramine
Hydrochloride

Chemical Name

2-(diphenylmethoxy)-N-

methylethylamine-d5

hydrochloride

2-(diphenylmethoxy)-N-

methylethylamine

hydrochloride

Synonyms
N-desmethyldiphenhydramine-

d5 HCl

Nordiphenhydramine HCl,

Dimenhydrinate Impurity F

Chemical Formula C₁₆H₁₅D₅ClNO C₁₆H₂₀ClNO

Molecular Weight 282.82 g/mol 277.79 g/mol [1]

CAS Number Not available 53499-40-4[1]

Appearance
White to off-white solid

(presumed)
Data not available

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

Solubility Data not available Data not available

Synthesis and Formulation
Synthesis: A specific, detailed experimental protocol for the synthesis of

Nordiphenhydramine-d5 is not readily available in the public domain. The general approach

for synthesizing such deuterated compounds involves the use of a deuterated precursor in a

multi-step chemical synthesis. For Nordiphenhydramine-d5, this would likely involve the use

of deuterated bromobenzene or a similar deuterated starting material to introduce the d5-

phenyl group.

Formulation: Nordiphenhydramine-d5 is typically supplied as a neat solid, usually in its

hydrochloride salt form, for research purposes.

Analytical Methodologies
A specific analytical method for the quantification of Nordiphenhydramine-d5 has not been

detailed in the available literature. However, a dispersive liquid-liquid microextraction (DLLME)
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followed by gas chromatography-flame ionization detection (GC-FID) has been developed for

its non-deuterated analog, N-desmethyl diphenhydramine.[2] This method can likely be

adapted for the analysis of the deuterated compound.

Dispersive Liquid-Liquid Microextraction (DLLME) Protocol for N-desmethyl diphenhydramine:

[2]

Sample Preparation: Aqueous solutions of the analyte are prepared. The pH is adjusted

using concentrated sodium hydroxide and a phosphate buffer.

Extraction: A mixture of toluene (extraction solvent) and acetonitrile (disperser solvent) is

rapidly injected into the aqueous sample, forming a cloudy solution.

Phase Separation: The mixture is centrifuged to separate the organic and aqueous phases.

To aid in the collection of the toluene layer, the aqueous layer can be frozen.

Analysis: The collected toluene extract is evaporated, reconstituted in a suitable solvent like

methanol, and analyzed by GC-FID.

Spectroscopic Data
Detailed spectroscopic data (NMR, IR, MS) for Nordiphenhydramine-d5 are not publicly

available. However, mass spectrometry data for the non-deuterated form, N-

desmethyldiphenhydramine, shows a precursor ion ([M+H]+) with a mass-to-charge ratio (m/z)

of 242.1539.[3] For Nordiphenhydramine-d5, the expected [M+H]+ ion would be

approximately 5 mass units higher, around m/z 247.

Metabolic Pathways and Biological Interactions
Nordiphenhydramine is the primary N-demethylated metabolite of diphenhydramine.[4] The

metabolism of diphenhydramine is primarily carried out by the cytochrome P450 enzyme

system in the liver, with CYP2D6 being a key enzyme.[5] The use of Nordiphenhydramine-d5
is advantageous in metabolic studies as it can be distinguished from its endogenous, non-

deuterated counterpart by mass spectrometry, allowing for precise tracking and quantification.
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Experimental Workflows
The following diagram illustrates a general workflow for the analysis of Nordiphenhydramine-
d5 in a biological matrix, a common application for this deuterated standard.
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Storage and Stability
Deuterated compounds are generally stable. For long-term storage, it is recommended to keep

Nordiphenhydramine-d5 hydrochloride in a cool, dry place, protected from light.
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Conclusion
Nordiphenhydramine-d5 is a valuable tool for researchers in drug metabolism,

pharmacokinetics, and analytical chemistry. While a comprehensive dataset of its physical and

chemical properties is not yet available, this guide consolidates the existing information and

provides a framework for its application. Further studies are warranted to fully characterize this

important deuterated metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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